Cas no 1365267-36-2 (Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide)

Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide structure
1365267-36-2 structure
Product Name:Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide
CAS No:1365267-36-2
Molecular Formula:C36H36N6O10
Molecular Weight:712.705248832703
MDL:MFCD28009659
CID:2157831
PubChem ID:56940810

Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide Properties

Names and Identifiers

    • 1,2-Benzenedicarboxamide, n1,n2-bis[[(5s)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
    • N1,N2-bis(((S)-2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)phthalamide
    • Bis-[Des(5-Chloro-2-carboxythienyl)] Rivaroxaban Phthalamide
    • YIDJJGFGEMPGOA-NSOVKSMOSA-N
    • N1,N2-Bis[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-1,2-benzenedicarboxamide
    • N,N'-bis[{(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl]benzene-1,2-diamide
    • 1-N,2-N-bis[[(5S)-2-oxo-3-[4-(
    • 1-N,2-N-Bis[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]benzene-1,2-dic
    • 1,2-BenzenedicarboxaMide,N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo
    • CID 56940810
    • 1-N,2-N-bis[[(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]benzene-1,2-dicarboxamide
    • 1,2-BenzenedicarboxaMide,N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
    • N,N'-bis[{(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)p
    • N,N'-Bis({(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-1,3-oxazolidin-5-yl}methyl)phthalamide
    • SCHEMBL806189
    • CS-M2663
    • 1365267-36-2
    • 1,2-Benzenedicarboxamide, N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl]-5-oxazolidinyl]methyl]-
    • DTXSID901111714
    • CS-14788
    • F19453
    • AKOS037650424
    • MDL: MFCD28009659
    • InChIKey: YIDJJGFGEMPGOA-NSOVKSMOSA-N
    • Inchi: 1S/C36H36N6O10/c43-31-21-49-15-13-39(31)23-5-9-25(10-6-23)41-19-27(51-35(41)47)17-37-33(45)29-3-1-2-4-30(29)34(46)38-18-28-20-42(36(48)52-28)26-11-7-24(8-12-26)40-14-16-50-22-32(40)44/h1-12,27-28H,13-22H2,(H,37,45)(H,38,46)/t27-,28-/m0/s1
    • SMILES: O=C(NC[C@]1(CN(C2=CC=C(N3C(=O)COCC3)C=C2)C(=O)O1)[H])C1C=CC=CC=1C(=O)NC[C@]1(CN(C2C=CC(N3CCOCC3=O)=CC=2)C(=O)O1)[H]

Computed Properties

  • Exact Mass: 712.249291g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 712.249291g/mol
  • Heavy Atom Count: 52
  • Complexity: 1250
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.1
  • Topological Polar Surface Area: 176
  • Molecular Weight: 712.7g/mol

Experimental Properties

  • Boiling Point: 1106.7±65.0 °C at 760 mmHg
  • Melting Point: NA
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C
  • Flash Point: 623.1±34.3 °C
  • Solubility: Almost insoluble (0.026 g/l) (25 º C),
  • Density: 1.411±0.06 g/cm3 (20 ºC 760 Torr),

Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P009CML-100mg
1,2-BenzenedicarboxaMide, N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
1365267-36-2 95%
100mg
$2188.00
A2B Chem LLC
AE35469-20mg
1,2-BenzenedicarboxaMide, N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
1365267-36-2 98%
20mg
$504.00
Aaron
AR009CUX-100mg
1,2-BENZENEDICARBOXAMIDE, N1,N2-BIS[[(5S)-2-OXO-3-[4-(3-OXO-4-MORPHOLINYL)PHENYL]-5-OXAZOLIDINYL]METHYL]-
1365267-36-2 98%
100mg
$1983.00 2025-01-23
eNovation Chemicals LLC
D962612-100mg
1,2-BenzenedicarboxaMide, N1,N2-bis[[(5S)-2-oxo-3-[4-(3-oxo-4-Morpholinyl)phenyl]-5-oxazolidinyl]Methyl]-
1365267-36-2 95+%
100mg
$2430 2022-05-25
TRC
B415135-5mg
Bis-[Des(5-Chloro-2-carboxythienyl)] Rivaroxaban Phthalamide
1365267-36-2
5mg
$ 133.00 2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1060353-100mg
N1,N2-bis(((S)-2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)phthalamide
1365267-36-2 95%
100mg
¥21445 2023-04-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N76650-100mg
N1,N2-bis(((S)-2-oxo-3-(4-(3-oxomorpholino)phenyl)oxazolidin-5-yl)methyl)phthalamide
1365267-36-2
100mg
¥14298.0 2021-09-08

Bis-Des(5-Chloro-2-carboxythienyl) Rivaroxaban Phthalamide Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.
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(CAS:1365267-36-2)
MR./MRS.:WANG JING LI
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Shanghai chemsoon Biotechnology Co., Ltd
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(CAS:1365267-36-2)
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Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:1365267-36-2)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com

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